Cas no 1006453-09-3 (4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)
1006453-09-3 structure
Product Name:4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
CAS No:1006453-09-3
MF:C9H13ClN2O2
MW:216.664721250534
MDL:MFCD06805402
CID:3059090
PubChem ID:19620050
Update Time:2025-04-21
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
- VS-09979
- BBL030694
- 4-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
- AKOS000309150
- 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
- GQB45309
- CS-0264267
- 1006453-09-3
- EN300-92490
- F2130-0085
- STL146712
-
- MDL: MFCD06805402
- Inchi: 1S/C9H13ClN2O2/c1-6-9(10)7(2)12(11-6)5-3-4-8(13)14/h3-5H2,1-2H3,(H,13,14)
- InChI Key: PYFAYCOFOFQTEP-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NN(C=1C)CCCC(=O)O
Computed Properties
- Exact Mass: 216.0665554Da
- Monoisotopic Mass: 216.0665554Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1Ų
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C241876-100mg |
4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C241876-500mg |
4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 500mg |
$ 275.00 | 2022-04-01 | ||
| TRC | C241876-1g |
4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 1g |
$ 435.00 | 2022-04-01 | ||
| Enamine | EN300-92490-0.05g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 0.05g |
$53.0 | 2025-02-21 | |
| Enamine | EN300-92490-0.1g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 0.1g |
$83.0 | 2025-02-21 | |
| Enamine | EN300-92490-0.25g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 0.25g |
$116.0 | 2025-02-21 | |
| Enamine | EN300-92490-0.5g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 0.5g |
$218.0 | 2025-02-21 | |
| Enamine | EN300-92490-1.0g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 1.0g |
$314.0 | 2025-02-21 | |
| Enamine | EN300-92490-2.5g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 2.5g |
$614.0 | 2025-02-21 | |
| Enamine | EN300-92490-5.0g |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
1006453-09-3 | 85.0% | 5.0g |
$908.0 | 2025-02-21 |
4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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